Cas no 32387-18-1 (5-Bromo-3-(trifluoroacetyl)indole)

• Product Name: 5-Bromo-3-(trifluoroacetyl)indole
• CAS No: 32387-18-1
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• MDL: MFCD03721051
• CID: 1057437
• PubChem ID: 2187699
• Update Time: 2025-04-20

5-Bromo-3-(trifluoroacetyl)indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(trifluoroacetyl)indole
• 1-(5-bromo-1H-indol-3-yl)-2,2,2-trifluoroethanone
• 1-(5-bromo-1H-indol-1-yl)ethanone
• 1-(5-bromo-indol-3-yl)-2,2,2-trifluoro-ethanone
• 1-Acetyl-5-bromindol
• 1-ACETYL-5-BROMO-1H-INDOLE
• 1-acetyl-5-bromo-indole
• 1-Acetyl-5-bromoindole
• 3-Trifluoracetyl-5-bromindol
• ANW-59471
• N-acetyl-5-bromoindole
• N-acetylindole
• RW4068
• SBB054563
• SY023971
• 5-Bromo-1H-indole-3-trimethyl ethanone
• SCHEMBL13505907
• SR-01000261151-1
• CS-0155774
• AS-49462
• DA-30877
• I10642
• STL375847
• SR-01000261151
• AKOS000450654
• AC-29823
• 1-(5-BROMO-1H-INDOL-3-YL)-2,2,2-TRIFLUORO-1-ETHANONE
• 32387-18-1
• MFCD03721051
• 1-(5-bromo-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD03721051
• Inchi： 1S/C10H5BrF3NO/c11-5-1-2-8-6(3-5)7(4-15-8)9(16)10(12,13)14/h1-4,15H
• InChI Key： DOBUKNJLDXQMFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C(F)(F)F)=O)=CN2

Computed Properties

• Exact Mass: 290.95066g/mol
• Monoisotopic Mass: 290.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles